Cas no 620973-54-8 (ARGCRCXTJMQKNA-ILXRZTDVSA-N)

• Product Name: ARGCRCXTJMQKNA-ILXRZTDVSA-N
• CAS No: 620973-54-8
• MF: C₁₆H₂₁NO₂
• MW: 259.3434445858
• CID: 6626618
• Update Time: 2024-01-08

ARGCRCXTJMQKNA-ILXRZTDVSA-N Chemical and Physical Properties

Names and Identifiers

• ARGCRCXTJMQKNA-ILXRZTDVSA-N
• 1H-Indole-2-carboxylic acid, octahydro-, phenylmethyl ester, (2R,3aS,7aR)-rel-

• Inchi： 1S/C16H21NO2/c18-16(19-11-12-6-2-1-3-7-12)15-10-13-8-4-5-9-14(13)17-15/h1-3,6-7,13-15,17H,4-5,8-11H2/t13-,14+,15+/m0/s1
• InChI Key： ARGCRCXTJMQKNA-RRFJBIMHSA-N
• SMILES： N1[C@@]2([H])[C@@]([H])(CCCC2)C[C@@H]1C(OCC1=CC=CC=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.103±0.06 g/cm3(Predicted)
• Boiling Point: 376.3±25.0 °C(Predicted)
• pka: 9.40±0.40(Predicted)